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  4. 7-[2-(3,4-Dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
7-[2-(3,4-Dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide 7-[2-(3,4-Dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 843623-54-1
VCID: VC0358018
InChI: InChI=1S/C27H31N5O4/c1-16(2)15-29-26(33)19-14-20-25(30-24-17(3)7-6-11-32(24)27(20)34)31(23(19)28)12-10-18-8-9-21(35-4)22(13-18)36-5/h6-9,11,13-14,16,28H,10,12,15H2,1-5H3,(H,29,33)
SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC(=C(C=C4)OC)OC)C(=O)NCC(C)C
Molecular Formula: C27H31N5O4
Molecular Weight: 489.6g/mol

7-[2-(3,4-Dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

CAS No.: 843623-54-1

Main Products

VCID: VC0358018

Molecular Formula: C27H31N5O4

Molecular Weight: 489.6g/mol

7-[2-(3,4-Dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide - 843623-54-1

CAS No. 843623-54-1
Product Name 7-[2-(3,4-Dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Molecular Formula C27H31N5O4
Molecular Weight 489.6g/mol
IUPAC Name 7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Standard InChI InChI=1S/C27H31N5O4/c1-16(2)15-29-26(33)19-14-20-25(30-24-17(3)7-6-11-32(24)27(20)34)31(23(19)28)12-10-18-8-9-21(35-4)22(13-18)36-5/h6-9,11,13-14,16,28H,10,12,15H2,1-5H3,(H,29,33)
Standard InChIKey ICQBPKNMXVHCTA-UHFFFAOYSA-N
SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC(=C(C=C4)OC)OC)C(=O)NCC(C)C
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC(=C(C=C4)OC)OC)C(=O)NCC(C)C
PubChem Compound 5184457
Last Modified Nov 11 2021
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